Cas no 1251625-54-3 (N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide)

N-{1-[3-(4-Ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide is a synthetic small-molecule compound featuring a pyrazole-piperidine scaffold with a fluorinated benzamide moiety. Its structural design incorporates a 4-ethylphenyl group, enhancing lipophilicity and potential binding affinity to biological targets. The fluorobenzamide substitution contributes to metabolic stability and selective interactions. This compound is of interest in medicinal chemistry research, particularly for its potential as a kinase inhibitor or modulator of protein-protein interactions. Its well-defined heterocyclic core and functional group arrangement make it a versatile intermediate for further derivatization. The compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard laboratory conditions, facilitating its use in exploratory pharmacological studies.

N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide structure

1251625-54-3 structure

Product Name:N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide

CAS No:1251625-54-3

MF:C₂₄H₂₉FN₄O₂

MW:424.511069059372

CID:6256506

PubChem ID:75270703

Update Time:2025-10-28

N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide
- 1251625-54-3
- Inchi： 1S/C24H29FN4O2/c1-2-16-6-8-17(9-7-16)22-21(15-26-28-22)24(31)29-12-10-20(11-13-29)27-23(30)18-4-3-5-19(25)14-18/h3-9,14,20-22,26,28H,2,10-13,15H2,1H3,(H,27,30)
- InChI Key： CMDJOQFEARRBDH-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(NC1CCN(C(C2CNNC2C2C=CC(CC)=CC=2)=O)CC1)=O

Computed Properties

Exact Mass: 424.22745434g/mol
Monoisotopic Mass: 424.22745434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 617
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 73.5Å²

N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-8008-2μmol	N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide	1251625-54-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-8008-1mg	N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide	1251625-54-3	1mg	$54.0	2023-09-10
Life Chemicals	F3406-8008-2mg	N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide	1251625-54-3	2mg	$59.0	2023-09-10

N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Related Literature

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Additional information on N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide

Comprehensive Overview of N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3)

The compound N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core linked to a piperidine moiety and a fluorobenzamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide aligns with this trend, as its design allows for selective interaction with protein targets. This specificity is crucial for minimizing off-target effects, a key concern in drug development. The inclusion of a fluorine atom further enhances its binding affinity and metabolic stability, traits highly sought after in modern pharmacochemistry.

The synthesis of CAS No. 1251625-54-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yield and purity, ensuring reproducibility for industrial and academic use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Such rigorous characterization is essential for compliance with regulatory standards and for establishing structure-activity relationships (SAR).

From a commercial perspective, N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide is available through specialized chemical suppliers, often listed under its CAS number or systematic name. Its pricing and availability may vary depending on scale and purity requirements. Researchers frequently inquire about its solubility, stability, and compatibility with common solvents—information critical for experimental design. Suppliers typically provide technical data sheets to address these queries.

Beyond its immediate applications, this compound is part of a broader exploration into heterocyclic chemistry and fluorinated pharmaceuticals. The latter is a hot topic due to the growing recognition of fluorine's role in improving drug efficacy. Online searches often revolve around questions like "How does fluorination affect drug metabolism?" or "What are the latest breakthroughs in pyrazole-based therapeutics?" These trends reflect the compound's relevance to cutting-edge research.

In summary, N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3) represents a convergence of innovative chemical design and therapeutic potential. Its study contributes to the broader understanding of molecular interactions and drug discovery, making it a valuable asset for researchers worldwide. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.